![molecular formula C18H21ClN2OS B2429380 2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide CAS No. 946199-29-7](/img/structure/B2429380.png)
2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide, also known as CT-3, is a synthetic cannabinoid compound. It has been studied for its potential therapeutic applications in various medical conditions.
Scientific Research Applications
Structural and Activity Studies
The synthesis and biological evaluation of various N-[2-(1-pyrrolidinyl)ethyl]acetamides, substituted at different positions, have led to the discovery of potent compounds with significant kappa-opioid agonist properties. Studies involving the manipulation of the N-acyl, N-alkyl, and amino functions, along with the introduction of different alkyl and aryl substituents, have identified compounds exhibiting potent naloxone-reversible analgesic effects in mouse models. Such research highlights the potential therapeutic applications of these compounds in pain management and the importance of structural modifications in enhancing biological activity (Barlow et al., 1991).
Conformational Analysis for Drug Development
Conformational analysis of N-[2-(1-pyrrolidinyl)ethyl]acetamides has been critical in the development of novel series of potent opioid kappa agonists. By analyzing the conformational preferences of these compounds and comparing them to known agonists, researchers have been able to design compounds with enhanced potency and selectivity. This approach has led to the identification of highly potent compounds with significant analgesic effects, emphasizing the role of conformational analysis in drug design and optimization (Costello et al., 1991).
Molecular Structure Elucidation
The detailed molecular structure analysis of compounds related to 2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide has provided insights into their conformational preferences and intermolecular interactions. Understanding the planarity and conformation of various rings within these molecules, as well as their potential for rotational flexibility, is crucial for predicting their reactivity and interaction with biological targets. Such structural insights are invaluable for the rational design of new compounds with desired biological properties (Sivakumar et al., 1995).
- (Barlow et al., 1991)
- (Costello et al., 1991)
- (Sivakumar et al., 1995)
properties
IUPAC Name |
2-(4-chlorophenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2OS/c19-16-5-3-14(4-6-16)11-18(22)20-12-17(15-7-10-23-13-15)21-8-1-2-9-21/h3-7,10,13,17H,1-2,8-9,11-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSXRRQRCXBWSFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(CNC(=O)CC2=CC=C(C=C2)Cl)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.